Cas no 2227733-46-0 (rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227733-46-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5804323
• PubChem ID: 96240800
• Update Time: 2025-06-12

rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227733-46-0
• EN300-1802558
• rac-[(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H21N/c1-9-5-6-11(10(2)7-9)13-12(8-15)14(13,3)4/h5-7,12-13H,8,15H2,1-4H3/t12-,13-/m1/s1
• InChI Key： MAHKVWICJBRCTD-CHWSQXEVSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=CC(C)=CC=2C)C1(C)C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine

Chemical Profile of rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227733-46-0)

rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2227733-46-0, is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex three-dimensional structure, which is often pivotal in determining its biological activity and pharmacological properties.

The molecular framework of rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine incorporates several key structural motifs that make it a promising candidate for further investigation. The presence of a cyclopropyl group at the 2-position, flanked by two methyl groups at the 2,2-dimethyl position, introduces steric hindrance and rigidity to the molecule. This structural feature is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the aromatic ring system substituted with dimethyl groups at the 2,4-positions contributes to the compound's lipophilicity and potential interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutics that leverage advanced structural scaffolds. The rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine molecule exemplifies this trend, as its unique configuration suggests potential applications in modulating various biological pathways. Specifically, studies have indicated that such compounds may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses and neurodegenerative diseases.

One of the most compelling aspects of rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine is its stereochemical complexity. The racemic nature of the compound implies the presence of two enantiomers with distinct spatial arrangements. This chirality can significantly influence its pharmacokinetic and pharmacodynamic properties. Consequently, researchers have been exploring methods to isolate and characterize these individual enantiomers to assess their relative efficacy and safety profiles.

Advances in computational chemistry and molecular modeling have played a crucial role in understanding the interactions between rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine and its biological targets. These tools have enabled scientists to predict binding affinities and optimize molecular structures for improved therapeutic outcomes. For instance, virtual screening techniques have been employed to identify potential binding sites on proteins relevant to diseases such as cancer and autoimmune disorders.

The synthesis of rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine represents another area of active investigation. Given its complex architecture, developing an efficient synthetic route is essential for both academic research and industrial applications. Recent methodologies have focused on utilizing asymmetric catalysis to achieve high enantiomeric purity without resorting to laborious chiral resolution processes. Such innovations not only streamline production but also reduce costs associated with large-scale manufacturing.

Evaluation of the pharmacological properties of rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine has revealed intriguing findings that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases implicated in tumor growth and progression. Moreover, preliminary data suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity in the central nervous system.

The regulatory landscape surrounding novel chemical entities like rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanamine is stringent yet evolving. Regulatory agencies require comprehensive toxicological assessments before approving any new therapeutic agents for clinical use. However， researchers are increasingly leveraging non-traditional approaches such as organ-on-a-chip technologies to accelerate safety evaluations while minimizing reliance on animal models.

Future directions in studying rac-(1R， 3 R ) - 3 - ( 24 - dim eth yl phen y l ) - 22 - dim eth ylcyc lo prop ylm eth anamin e include exploring its potential in combination therapies alongside other known drugs or small molecules。 Such synergistic approaches could enhance therapeutic efficacy while reducing side effects。 Additionally， investigating derivatives of this compound may uncover novel analogs with improved pharmacological profiles。